Cas no 649547-09-1 (N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide)
N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide
- SR-01000013003
- AKOS000496094
- N-(2-isonicotinoylhydrazinecarbonothioyl)thiophene-2-carboxamide
- SR-01000013003-1
- DTXSID901137419
- 4-Pyridinecarboxylic acid, 2-[[(2-thienylcarbonyl)amino]thioxomethyl]hydrazide
- N-(2-isonicotinoylhydrazine-1-carbonothioyl)thiophene-2-carboxamide
- F1522-0985
- 649547-09-1
- N-[(2-isonicotinoylhydrazino)carbonothioyl]-2-thiophenecarboxamide
- N-{[2-(pyridin-4-ylcarbonyl)hydrazinyl]carbonothioyl}thiophene-2-carboxamide
-
- Inchi: 1S/C12H10N4O2S2/c17-10(8-3-5-13-6-4-8)15-16-12(19)14-11(18)9-2-1-7-20-9/h1-7H,(H,15,17)(H2,14,16,18,19)
- InChI Key: YWGZMWOMMMYIKN-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C(NNC(NC(C2SC=CC=2)=O)=S)=O)=C1
Computed Properties
- Exact Mass: 306.02451792g/mol
- Monoisotopic Mass: 306.02451792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Density: 1.451±0.06 g/cm3(Predicted)
- pka: 7.07±0.70(Predicted)
N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1522-0985-2μmol |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-5μmol |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-10μmol |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-20μmol |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-1mg |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-2mg |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-3mg |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-4mg |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-5mg |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1522-0985-10mg |
N-({[(thiophen-2-yl)formamido]methanethioyl}amino)pyridine-4-carboxamide |
649547-09-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide
Introduction to N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide (CAS No. 649547-09-1)
N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 649547-09-1, represents a unique molecular architecture that combines a thiophene moiety with a pyridine core, linked through an amide and thioamide functional group. The structural complexity of this molecule not only makes it an intriguing subject for academic research but also opens up potential avenues for the development of novel therapeutic agents.
The presence of the thiophen-2-yl group in the molecular structure suggests potential interactions with biological targets that are rich in sulfur-containing residues, such as certain enzymes and proteins. Thiophenes are well-known for their role in various pharmacological applications due to their ability to modulate biological pathways through binding to specific receptors or enzymes. In contrast, the pyridine moiety is a common pharmacophore in many drugs, known for its ability to enhance solubility and bioavailability while interacting with biological targets. The combination of these two heterocyclic systems in N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide creates a multifaceted molecular entity with potential therapeutic implications.
The amide and thioamide functional groups in this compound contribute to its versatility, allowing for further chemical modifications that could tailor its biological activity. Amides are frequently found in biologically active molecules due to their stability and ability to form hydrogen bonds, which are crucial for interactions with biological targets. Thioamides, on the other hand, can exhibit different properties compared to their amide counterparts, often showing enhanced reactivity and selectivity. This dual functionality makes N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide a promising candidate for drug discovery efforts.
In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional small-molecule drugs. The unique structural features of N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide make it a potential candidate for interfering with PPIs involving sulfur-rich proteins. For instance, studies have shown that thiophene derivatives can interact with proteins containing cysteine residues, leading to the development of compounds that inhibit or activate specific enzymatic pathways. The incorporation of a pyridine ring into this structure may further enhance its ability to bind to protein targets and modulate their activity.
The compound's potential application in drug development is further supported by its ability to be synthesized through multi-step organic reactions. The synthesis of N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide involves key steps such as condensation reactions between appropriate precursors, followed by functional group transformations. These synthetic routes can be optimized to produce high yields of the desired product, making it feasible for large-scale production if needed.
Evaluation of the compound's pharmacological properties is crucial for determining its therapeutic potential. Preliminary studies have suggested that N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide may exhibit inhibitory effects on certain enzymes or receptors involved in diseases such as cancer and inflammation. These effects are primarily attributed to the compound's ability to interact with specific binding sites on target proteins, leading to modulation of their activity. Further research is needed to fully elucidate its mechanism of action and assess its efficacy in preclinical models.
The structural diversity of N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide also makes it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs of this compound that may exhibit enhanced potency or selectivity against specific biological targets. This approach allows for the rapid identification of lead compounds that can be further optimized through medicinal chemistry interventions.
In conclusion, N-((thiophen-2-yl)formamidomethanethioyl)amino)pyridine-4-carboxamide (CAS No. 649547-09-1) is a structurally complex organic compound with significant potential in pharmaceutical research and drug development. Its unique combination of heterocyclic systems and functional groups positions it as a promising candidate for modulating biological pathways involved in various diseases. Further exploration of its pharmacological properties and synthetic feasibility will be essential in determining its future role in medicinal chemistry.
649547-09-1 (N-({(thiophen-2-yl)formamidomethanethioyl}amino)pyridine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)